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An In-depth Technical Guide to the Core of CS476: Programming Language Design

Introduction
This document provides a comprehensive technical overview of the CS476 course on

Programming Language Design. The primary objective of this course is to equip students with

the foundational knowledge and practical skills to understand, describe, and reason about the

features of various programming languages. The curriculum delves into the theoretical

frameworks used to define language behavior and includes the practical implementation of

interpreters for these languages. Key paradigms covered include imperative, functional, and

object-oriented programming.[1]

Core Learning Objectives
Upon successful completion of CS476, individuals will have mastered the ability to:

Formally Describe Language Syntax and Semantics: Develop a formal understanding of how

to specify the structure and meaning of programming languages.[1]

Implement and Extend Interpreters: Gain hands-on experience in building interpreters for

new programming languages and augmenting existing ones with new features.[1]

Utilize Mathematical Tools for Program Specification: Apply a range of mathematical and

logical tools to formally specify and reason about program behavior.[1]
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Understand Diverse Language Paradigms: Comprehend the distinguishing features and

underlying principles of imperative, functional, object-oriented, and logic programming

paradigms.[1]

Formalize and Implement Type Systems: Formally describe type systems and implement

both type checking and type inference algorithms.[1]

Course Structure and Assessment
The course is structured to provide a balance of theoretical knowledge and practical

application. Student performance is evaluated through a combination of programming and

written assignments.

Assessment Methodology
A summary of the assessment components and their respective weightings is provided in the

table below.

Assessment Component Description

Programming Assignments
Implementation of interpreters, type checkers,

and other language features using OCaml.

Written Assignments
Application of logical systems and formal

methods to programming language design.

Note: Specific weightings for each assignment are typically provided in the detailed course

schedule.

Experimental Protocols: Assignment Methodologies
The assignments in this course are designed to provide hands-on experience with the concepts

taught in lectures.

Programming Assignments Protocol:

Specification Review: A detailed specification of a programming language feature is

provided.
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Implementation in OCaml: Students implement the specified feature, such as an interpreter

or a type checker, using the OCaml programming language.

Initial Submission and Feedback: The initial implementation is submitted for review and

feedback.

Revision and Final Submission: Students incorporate the feedback to refine their

implementation for the final submission.

Written Assignments Protocol:

Problem Statement: A problem related to the logical or mathematical foundations of

programming languages is presented.

Formal Analysis: Students apply formal methods and logical systems to analyze and solve

the problem.

Submission: The formal written analysis is submitted for evaluation.

Key Conceptual Frameworks
The course covers several fundamental concepts in programming language design. The

relationships between these concepts can be visualized as a logical workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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